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Compound of Interest

Compound Name: 3-(Pyridin-2-yl)propanenitrile

Cat. No.: B1317712 Get Quote

For Immediate Reference: Proper disposal of 3-(Pyridin-2-yl)propanenitrile is critical due to

its hazardous nature. This guide provides detailed procedures for its safe handling and disposal

to ensure the safety of laboratory personnel and compliance with environmental regulations.

Researchers and professionals in drug development must adhere to strict protocols when

managing chemical waste. 3-(Pyridin-2-yl)propanenitrile, a combustible solid that is harmful if

swallowed, requires careful handling to mitigate risks. This document outlines the necessary

steps for its proper disposal, from personal protective equipment (PPE) to the final disposal of

waste containers.

Hazard Profile and Safety Data
Understanding the hazard profile of 3-(Pyridin-2-yl)propanenitrile is the first step in ensuring

safe handling and disposal. The following table summarizes key safety information.
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Property Value Source

Chemical Formula C₈H₈N₂

Molecular Weight 132.16 g/mol

Physical Form Solid

CAS Number 35549-47-4

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statement H302: Harmful if swallowed

Hazard Class Acute Toxicity 4 (Oral)

Storage Class 11: Combustible Solids

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol provides a systematic approach to the disposal of 3-(Pyridin-2-yl)propanenitrile.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

for specific guidelines and to ensure compliance with local, state, and federal regulations.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure you are

wearing the appropriate PPE. This includes:

Gloves: Chemical-resistant gloves (e.g., butyl rubber or Viton®). Nitrile gloves may not be

suitable for prolonged contact.[1][2]

Eye Protection: Safety glasses with side shields or chemical splash goggles.[1]

Lab Coat: A standard laboratory coat to protect clothing and skin.[1]

Respiratory Protection: Work in a well-ventilated area, preferably within a certified chemical

fume hood, to avoid inhalation of any dust or vapors.[1][2]
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2. Waste Segregation and Collection:

All waste containing 3-(Pyridin-2-yl)propanenitrile, including unused product, contaminated

consumables (e.g., pipette tips, weigh boats, gloves), and spill cleanup materials, must be

treated as hazardous waste.[1]

Do not mix this waste with other waste streams, especially incompatible materials like strong

oxidizing agents and acids.[1][2]

Collect all waste in a designated, properly sealed, and clearly labeled hazardous waste

container.[1][2]

3. Container Labeling:

The waste container must be labeled with a "Hazardous Waste" tag as soon as the first

waste is added.

The label should clearly identify the contents as "3-(Pyridin-2-yl)propanenitrile Waste" and

list all components, including any solvents used.

Indicate the associated hazards, such as "Toxic" and "Combustible".[1]

4. Spill Management: In the event of a spill:

Evacuate the immediate area and alert your supervisor and EHS department.

For small spills, use an inert, non-combustible absorbent material like vermiculite or sand to

contain the spill.[3]

Carefully collect the absorbent material and place it in the designated hazardous waste

container.[3]

Clean the spill area thoroughly.

5. Storage of Waste:

Store the sealed and labeled hazardous waste container in a designated, well-ventilated,

and secure satellite accumulation area.[1]
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The storage area should be cool and away from sources of ignition.[3][4]

6. Final Disposal:

Once the waste container is full or no longer in use, complete a chemical collection request

form as per your institution's procedures.[2]

Arrange for a licensed hazardous waste disposal company to collect the waste. Incineration

is a common disposal method for pyridine-containing compounds.[5]

Never dispose of 3-(Pyridin-2-yl)propanenitrile down the drain or in the regular trash.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 3-(Pyridin-2-
yl)propanenitrile.
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Caption: Disposal workflow for 3-(Pyridin-2-yl)propanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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